Cas no 50966-74-0 (2-(1H-Pyrrol-1-yl)pyridine)

• Product Name: 2-(1H-Pyrrol-1-yl)pyridine
• CAS No: 50966-74-0
• MF: C₉H₈N₂
• MW: 144.173221588135
• MDL: MFCD00023415
• CID: 55912
• PubChem ID: 736557
• Update Time: 2025-10-29

2-(1H-Pyrrol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrrol-1-yl)pyridine
• 1-(2-PYRIDYL)PYRROLE
• 2-pyrrol-1-ylpyridine
• 1-(2-pyridinyl)-1H-pyrrole
• 1-(2-pyridinyl)pyrrole
• 1-(2-pyridyl)-1H-pyrrole
• 2-(1-pyrrolyl)pyridine
• 2-(pyrrol-1-yl)pyridine
• 2-pyrrolylpyridine
• N-(2-pyridyl)pyrrole
• FT-0608372
• 3,3-DIETHYLTHIATRICARBOCYANINEPERCHLORATE
• CS-0205983
• EINECS 256-867-2
• SB62516
• CHEMBL1643350
• BS-28509
• MFCD00023415
• AWOGYKQLZGNICG-UHFFFAOYSA-N
• Pyridine, 2-(1H-pyrrol-1-yl)-
• AKOS000114077
• 50966-74-0
• DTXSID00198976
• UNII-4HNC0LJ5NG
• 4HNC0LJ5NG
• NS00032175
• N-Pyridyl-Pyrrol
• SCHEMBL1437298
• STK891560
• DTXCID60121467
• BBL020353
• DB-051869

• MDL： MFCD00023415
• Inchi： 1S/C9H8N2/c1-2-6-10-9(5-1)11-7-3-4-8-11/h1-8H
• InChI Key： AWOGYKQLZGNICG-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 144.06900
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.87230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(1H-Pyrrol-1-yl)pyridine

Comprehensive Guide to 2-(1H-Pyrrol-1-yl)pyridine (CAS No. 50966-74-0): Properties, Applications, and Market Insights

2-(1H-Pyrrol-1-yl)pyridine (CAS No. 50966-74-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to as pyrrolylpyridine, features a pyridine ring linked to a pyrrole moiety, making it a versatile building block in synthetic chemistry. Researchers and industry professionals frequently search for 2-(1H-Pyrrol-1-yl)pyridine synthesis, 50966-74-0 applications, and pyrrole-pyridine derivatives, reflecting its growing importance in advanced chemical applications.

The molecular structure of 2-(1H-Pyrrol-1-yl)pyridine contributes to its unique electronic properties, which are highly valued in the development of organic electronic materials and pharmaceutical intermediates. Recent studies highlight its potential in OLED technology and drug discovery, aligning with current trends in sustainable materials and precision medicine. The compound's CAS No. 50966-74-0 is often referenced in patents related to light-emitting diodes and biologically active molecules, making it a subject of interest for both academic and industrial researchers.

One of the most searched questions regarding this compound is "How is 2-(1H-Pyrrol-1-yl)pyridine used in medicinal chemistry?" The answer lies in its role as a pharmacophore in designing molecules with potential therapeutic effects. Its structural motif is found in compounds being investigated for neurological disorders and anti-inflammatory agents, addressing pressing healthcare challenges. The pyrrole-pyridine hybrid structure offers excellent opportunities for structure-activity relationship (SAR) studies, a hot topic in modern drug development.

From a material science perspective, 2-(1H-Pyrrol-1-yl)pyridine has shown promise in coordination chemistry, where it acts as a ligand for transition metals. This application is particularly relevant to the development of catalysts and sensors, areas that are gaining traction in green chemistry initiatives. The compound's 50966-74-0 CAS number frequently appears in research about metal-organic frameworks (MOFs) and supramolecular chemistry, demonstrating its interdisciplinary significance.

The commercial availability of 2-(1H-Pyrrol-1-yl)pyridine has increased in recent years, with suppliers offering various purity grades for different applications. Quality parameters such as HPLC purity and structural characterization are critical considerations for buyers, as reflected in common search queries like "Where to buy high-purity 50966-74-0?" The market for this compound is expected to grow, particularly in regions with strong pharmaceutical and electronics manufacturing sectors.

Analytical techniques for 2-(1H-Pyrrol-1-yl)pyridine characterization include NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for verifying the compound's identity and purity, especially when used as a chemical reference standard. The pyrrolylpyridine structure presents interesting spectral features that are often discussed in chemical education and research methodology resources.

Environmental and safety considerations for 2-(1H-Pyrrol-1-yl)pyridine handling are another area of frequent inquiry. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. Storage recommendations typically suggest cool, dry conditions in airtight containers, similar to other sensitive organic compounds.

Future research directions for CAS No. 50966-74-0 may explore its potential in energy storage systems and bioconjugation techniques. The compound's electron-rich nature makes it a candidate for redox-active materials, while its functional group compatibility could be valuable in biomolecule modification. These emerging applications position 2-(1H-Pyrrol-1-yl)pyridine as a compound to watch in next-generation chemical innovations.

For synthetic chemists, understanding the reactivity of pyrrole-pyridine systems is crucial for designing novel derivatives. Common modifications include N-substitutions and ring functionalizations, which can significantly alter the compound's properties. The 50966-74-0 scaffold serves as an excellent starting point for creating libraries of compounds with diverse applications.

In conclusion, 2-(1H-Pyrrol-1-yl)pyridine (CAS No. 50966-74-0) represents an important class of heterocyclic compounds with wide-ranging applications in cutting-edge research and industrial processes. Its relevance to drug discovery, material science, and catalytic systems ensures continued interest from the scientific community. As research progresses, we can anticipate new discoveries that will further expand the utility of this versatile molecular framework.